ABSTRACTRelaxed ferroelectric ceramics with good energy storage stability, high energy storage density and efficiency, and high charge/discharge rates have shown great potential for commercial applications. In this paper, 0.85[0.9BaTiO3 −0.1Bi(Ni0.5Zr0.5)O3]−0.15(Bi0.5Na0.5)0.7Sr0.3TiO3 ceramic was prepared via a solid – phase reaction method by doping (Bi0.5Na0.5)0.7Sr0.3TiO3 into 0.9BaTiO3 > −0.1Bi(Ni0.5Zr0.5)O3; it exhibited excellent energy storage performance values: Wrec = 2.87 J/cm3 and η = 88.10%. Charging and discharging tests were conducted to evaluate the feasibility of the ceramic for practical applications in energy – storage devices; it displayed an ultrafast discharge rate of 1.16 μs. In addition, the developed ceramic has good frequency stability (1–120 Hz) and high temperature stability (40–160°C). This excellent energy storage performance indicates that the ceramic is a suitable candidate for pulse power devices.

ABSTRACTThe demand for Al2O3-SiC-C castables (ASCs) with excellent strength and thermal shock resistance has expanded considerably. Here, the effects of Fe-Si3N4 on the thermal shock resistance and physical properties of ASCs were studied. The addition of Fe-Si3N4 to ASCs lead to the formation of SiC whiskers, enhancing the cold modulus of rupture and the cold crushing strength of the castables. The formed SiC can fill the pores left by the oxidation of carbon after heating at 1450°C for 3 h, thereby improving the bulk density of the castables. Additionally, the residual strength ratio of the castables after three thermal shock cycles was improved and this was attributed to the generation of microcracks due to the release of N2 and the generation of the whiskers. The optimal Fe-Si3N4 content was 4 wt%. Therefore, the results of this study revealed that the thermal shock resistance and physical properties of ASCs were enhanced by the addition of Fe-Si3N4.

ABSTRACTA high purity Al2O3 ceramic (HPAOC) metallizing strategy was developed via gradient coating process of metallizing pastes with different ratios of Mo to manganese glass (MnG) contents, to improve the wettability and reactivity of metallized layer (ML) to the ceramic substrate and the secondary metallizing layer or sealed metals. Self-made HPAOC samples firstly coated by a layer of metallizing paste with a lower proportion of Mo:MnG and superposed a layer of metallizing paste with a higher proportion of Mo:MnG were fired at 1450°C in hydrogen atmosphere. The crystal phase structure, microstructure and element distribution of the metallized samples wer characterized by XRD, SEM and EDS. The results of sealing properties show that the tensile sealing strength of as high as 121MPa and the He leakage rate of as low as 4.2 × 10−11 Pa.m3/s can be obtained of the sealed joints of the as-metallized HPAOC and Kovar.

ABSTRACTNew lead-free (1-y)[0.995Bi0.5(Na0.80K0.20)0.5TiO3-0.005LiNbO3]-y[(Ba0.7Sr0.3)TiO3] or (1-y)[0.995BNKT-0.005LN]-y[BST] (where y = 0, 0.01, 0.02, 0.03, 0.04 and 0.05 mol fraction) ceramics were fabricated by a conventional sintering method with two calcination steps. All ceramics sintered at 1125°C for 2 hours showed an optimum relative density of ~98% and a linear shrinkage of ~18%. X-ray diffraction patterns indicated that all ceramics possessed a pure perovskite phase with coexisting rhombohedral and tetragonal structures. Electrical and energy harvesting properties of 0.995BNKT–0.005LN ceramics were improved with 0.03 mol fraction BST addition (d33 = 287 pC/N, d*33 = 440 pm/V, g33 = 13.40 × 10−3 V/mN and FoM = 3.85 pm2/N). From the observed results, the 0.97[0.995BNKT-0.005LN]-0.03[BST] ceramic is a promising candidate for lead-free piezoelelectric sensor-actuator and energy harvester.

ABSTRACTThis paper reveals the high-voltage insulation properties – namely the dielectric constant, dissipation factor, breakdown strength, and voltage – of epoxy resin samples of various thicknesses containing the microadditives albite, potassium feldspar, lithium glass, and zinc glass in different concentrations. 0.1 wt% KAlSi3O8 ceramic powders as fillers in 1 mm epoxy composites designed for insulation is taken as the choice for highest breakdown strength 36.6491 kV/mm. After that, 5 wt% Li-Bi-B-O glass at 35.4687 kV/mm, 10 wt% Zn-Bi-B-O glass at 35.0432 kV/mm, and 10 wt% NaAlSi3O8 at 33.6504 kV/mm. The increase of thickness more than 1 mm is not recommended in the practical application due to the decrease of breakdown strength. Multi-layer thin structure is recommended for insulation purpose.

ABSTRACTA new technique using impedance spectroscopy was developed to estimate the oxidation kinetics of the pyrolytic carbon interphase layer in SiCf/SiC ceramic matrix composites. The AC impedance Nyquist plot showed two semicircles that were curve-fitted using an equivalent circuit with two constant-phase element components. The analysis results revealed that the capacitance in the low-frequency region decreased with increasing oxidation time, whereas that in the high-frequency region remained relatively constant. This change in the capacitance in the low-frequency region was associated with the thickness of the oxidized SiO2 layer. This study might make a significant contribution to the literature, which has mostly focused on the characterization of ceramic matrix composites through measurements of mechanical properties. The limitations and potential applications of the developed method were also elucidated.

ABSTRACTDue to its multifunctional properties, BaTiO3(BT) is a crucial ceramic material in the semiconductor market. The development of doping techniques has received considerable attention in recent years as efforts continue to enhance the attractive qualities of BaTiO3 and broaden the range of modern technologies in which it can be used. The synthesis method and doping components must be carefully chosen in order to produce appropriate BaTiO3 particles with high purity and suitable grain size that are critical for the desired end applications of synthesized doped BaTiO3. Doping can be performed in either the A site or B site or in both sites proportionally. This brief review has been compiled to increase our understanding of the doping sites as well as the possible applications based on the previous literature.

ABSTRACTBeta-carotene (BC) is a nutrient in vegetables and a precursor of vitamin A. BC has been reported to have anticarcinogenic, antiaging, and antioxidation properties and prevents heart diseases. Recently, BC has gained significant attention due to stimulating effect on osteoblast differentiation. Poly(lactic acid)/hydroxyapatite (PLA/HAp) core-shell nanoparticles have been reported earlier with a load capacity of 250% for water-insoluble substances, using a surfactant-free emulsification method. In this work, PLA/HAp core-shell nanoparticles loaded with BC were prepared, and osteoblast differentiation behavior was evaluated. BC was successfully loaded into PLA/HAp core-shell nanoparticles with diameters of approximately 30 nm. BC/loaded PLA/HAp core-shell nanoparticles stimulated osteoblast differentiation by upregulating collagen type I, osteopontin, and osteocalcin expression. In addition, the gene expression levels of these osteoblasts were significantly larger than those stimulated by PLA/HAp core-shell nanoparticles without BC and cultured in a differential medium (with ascorbic acid and β-glycerophosphate). PLA/HAp core-shell nanoparticles showed satisfactory cytocompatibility because they were attached to the osteoblasts. Consequently, BC was effectively delivered to osteoblasts by nanoparticles. These results suggested that BC-loaded PLA/HAp core-shell nanoparticles could enhance bone formation.

ABSTRACTAerosol deposition (AD) is a ceramics coating technology that can be used at room temperature. AD does not use organic binders for the ceramics coating process, which reduces the amount of exhaust carbon dioxide. Additionally, AD realize fast and wide-area ceramics coating without heating the substrate. Thus, AD is an environmentally friendly ceramics coating process. AD has been already applied to various research fields including energy conversion devices such as rechargeable lithium-ion batteries and solid oxide fuel cells. Unique properties of AD are effective to investigate the fundamental properties of oxide-based all-solid-state batteries (Ox-SSBs) and possibly their productions. This paper reviews developments of Ox-SSBs using AD, mainly presenting our research.

ABSTRACTRefractories subject to loading and unloading repeatedly because of physical effects and thermal stress attack in the service process, which is an important issue shortening the service life of the thermal equipment. Therefore, researches of predicting the service life of refractories under cyclic loading have the guiding significance. The present work investigated the synthesis of ZnAl2O4 and discussed its effects on the alumina castables. The results show that the optimized generation temperature of ZnAl2O4 phase is 1400°C and the hysteresis loop in the curves of cyclic loading reveals a general trend of first sparse and then dense. The cycle times of the specimen with 3 wt.% ZnAl2O4 is 50 times, and the time from starting to loop to fracture is about 4300 s. The fatigue resistance of the specimen with 3 wt.% ZnAl2O4 is superior to ZA-0 and ZA-1.5. The new method of cyclic loading was innovatively adopted in refractories, which provide data and theoretical support for the thermal shock evaluation methods.